Cas no 332162-12-6 (<br>2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-2-nitro-p henyl)-acetamide)

• Product Name: <br>2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-2-nitro-p henyl)-acetamide
• CAS No: 332162-12-6
• MF: C₁₇H₁₃BrN₄O₅S
• MW: 465.277921438217
• CID: 3070761
• PubChem ID: 3128739
• Update Time: 2025-05-24

<br>2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-2-nitro-p henyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-2-nitro-p henyl)-acetamide
• 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-{2-nitro-4-methoxyphenyl}acetamide
• 2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-2-nitro-phenyl)-acetamide
• AKOS000577757
• 332162-12-6
• 2-((5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-methoxy-2-nitrophenyl)acetamide
• AG-690/13703430
• 2-[[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(4-methoxy-2-nitrophenyl)acetamide

• MDL： MFCD01819057
• Inchi： 1S/C17H13BrN4O5S/c1-26-12-6-7-13(14(8-12)22(24)25)19-15(23)9-28-17-21-20-16(27-17)10-2-4-11(18)5-3-10/h2-8H,9H2,1H3,(H,19,23)
• InChI Key： CLAIJAADZWQDDB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(O1)SCC(NC1C=CC(=CC=1[N+](=O)[O-])OC)=O

Computed Properties

• Exact Mass: 463.97900Da
• Monoisotopic Mass: 463.97900Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 148Ų

Additional information on <br>2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-2-nitro-p henyl)-acetamide

Compound CAS No. 332162-12-6: 2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-2-nitro-phenyl)-acetamide

The compound with CAS No. 332162-12-6, named 2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-methoxy-2-nitro-phenyl)-acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a oxadiazole ring system, a sulfanyl group, and multiple substituents that contribute to its unique properties.

The oxadiazole ring is a heterocyclic structure known for its stability and versatility in chemical reactions. In this compound, the oxadiazole ring is substituted with a bromo-substituted phenyl group at the 5-position. This substitution pattern enhances the molecule's electronic properties and makes it suitable for applications in drug design and material synthesis. The presence of the sulfanyl group further modulates the compound's reactivity and solubility characteristics.

The N-(4-methoxy-2-nitro-phenyl) acetamide moiety introduces additional functional groups that can be exploited for various purposes. The methoxy group provides electron-donating effects, while the nitro group acts as an electron-withdrawing group. This combination creates a balance of electronic interactions that can be tailored for specific applications. Recent studies have shown that such structures can be used as intermediates in the synthesis of advanced pharmaceuticals and agrochemicals.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The synthesis pathway involves the careful manipulation of reactive intermediates to achieve the desired stereochemistry and regioselectivity. Researchers have demonstrated that optimizing reaction conditions can significantly improve the yield and purity of this compound.

The application potential of this compound is vast. In the field of pharmacology, it has been explored as a potential candidate for drug development due to its ability to interact with specific biological targets. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in disease pathways. Additionally, its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices.

In conclusion, CAS No. 332162-12-6 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups provide a foundation for innovative research and development in chemistry and related fields.